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Compound of Interest

Compound Name: Brefonalol

Cat. No.: B10784115

This technical guide provides essential chemical identification information for the compound
Brefonalol and a generalized overview of its expected mechanism of action based on its
classification as a beta-adrenergic antagonist. This document is intended for researchers,
scientists, and drug development professionals.

Chemical Identification

Brefonalol is a beta-adrenergic antagonist that has been investigated for its potential to reduce
heart rate and blood pressure, as well as to dilate blood vessels.[1] The following table
summarizes its key chemical identifiers.

Identifier Value Source

6-[1-hydroxy-2-[(2-methyl-4-
phenylbutan-2-

IUPAC Name ] ) [1112]
yl)amino]ethyl]-3,4-dihydro-1H-

quinolin-2-one

CAS Number 104051-20-9 [11[2][3]
Molecular Formula C22H28N202 [11[2]
Molar Mass 352.478 g-mol-1 [1]
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Experimental Protocols and Quantitative Data

Detailed experimental protocols and comprehensive quantitative data for Brefonalol are not
extensively available in the public domain based on current searches. While a study on its
hemodynamic effects has been noted, specific methodologies and detailed results are not
readily accessible.[1]

General Signaling Pathway and Mechanism of
Action

As a beta-adrenergic antagonist, Brefonalol is expected to competitively inhibit the binding of
catecholamines, such as epinephrine and norepinephrine, to beta-adrenergic receptors. This
action blocks the downstream signaling cascade that would typically lead to physiological
responses like increased heart rate and contractility.

The following diagram illustrates the generalized signaling pathway of a beta-adrenergic
receptor and the inhibitory action of a beta-blocker like Brefonalol.
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Generalized Beta-Adrenergic Signaling Pathway Inhibition by Brefonalol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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